Cas no 63307-81-3 ( )
structure
Product Name:
CAS No:63307-81-3
MF:C4H4N2O2Zn
MW:177.495757102966
CID:959688
PubChem ID:54607216
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- DS-008223
- NSC-234165
- DTXSID30714441
- 63307-81-3
- zinc;1,2-dihydropyridazine-3,6-dione
- NSC234165
-
-
- Inchi： 1S/C4H4N2O2.Zn/c7-3-1-2-4(8)6-5-3;/h1-2H,(H,5,7)(H,6,8);/q;+2
- InChI Key： KRDJDPNWMXXZOV-UHFFFAOYSA-N
- SMILES： [Zn+2].O=C1C=CC(NN1)=O
Computed Properties
- Exact Mass: 175.956419g/mol
- Monoisotopic Mass: 175.956419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 143
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.2Ų
Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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